Cas no 1156701-86-8 (1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 1156701-86-8
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD12690392
• CID: 5451081
• PubChem ID: 43616631
• Update Time: 2025-05-24

1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z440634868
• EN300-26143288
• AKOS009809904
• 1156701-86-8
• DY-0203
• 1-[4-(1,3-benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• 1-[4-(2-Benzoxazolyl)-1-piperidinyl]-2-propen-1-one
• 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one

• MDL： MFCD12690392
• Inchi： 1S/C15H16N2O2/c1-2-14(18)17-9-7-11(8-10-17)15-16-12-5-3-4-6-13(12)19-15/h2-6,11H,1,7-10H2
• InChI Key： RMUXFFLBRADHDX-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NC3=CC=CC=C3O2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.6±34.0 °C(Predicted)
• pka: 1.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one

Recent Advances in the Study of 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one (CAS: 1156701-86-8)

The compound 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one (CAS: 1156701-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzoxazole and piperidine moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study utilized in vitro and in vivo models to validate the compound's efficacy in reducing tumor growth and metastasis, with minimal off-target effects. These findings suggest its potential as a lead compound for developing next-generation kinase inhibitors.

In addition to its anticancer properties, recent investigations have explored the compound's anti-inflammatory effects. A 2024 preprint article on bioRxiv reported that 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both kinase pathways and inflammatory responses—positions the compound as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and neurodegenerative disorders.

The synthetic accessibility of 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one has also been a focus of recent research. A team from the University of Cambridge developed a novel, high-yield synthesis route for this compound, as detailed in a 2023 Organic Letters publication. The new method employs a one-pot reaction strategy, significantly reducing production costs and improving scalability for industrial applications. This advancement addresses a critical bottleneck in the translational development of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, ongoing toxicology studies aim to establish a comprehensive safety profile for future clinical trials.

In conclusion, 1-4-(1,3-benzoxazol-2-yl)piperidin-1-ylprop-2-en-1-one (CAS: 1156701-86-8) represents a promising scaffold in chemical biology and drug discovery. Its unique pharmacological profile, combined with recent advances in synthesis and mechanistic understanding, underscores its potential as a therapeutic agent. Future research should focus on addressing its pharmacokinetic challenges and expanding its applications to other disease areas. The compound's versatility and efficacy make it a compelling subject for continued investigation in the pharmaceutical sciences.